Cas no 60034-97-1 (4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide)

• Product Name: 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide
• CAS No: 60034-97-1
• MF: C₂₉H₂₆N₂O₂
• MW: 434.528947353363
• CID: 5860052
• PubChem ID: 2330632
• Update Time: 2025-06-07

4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-(methylenebis(4,1-phenylene))bis(4-methylbenzamide)
• Benzamide, N,N'-(methylenedi-4,1-phenylene)bis[4-methyl- (9CI)
• 60034-97-1
• N,N'-(methylenebis(4,1-phenylene))bis(4-methylbenzamide)
• F0007-0716
• Oprea1_784446
• 4-METHYL-N-(4-{[4-(4-METHYLBENZAMIDO)PHENYL]METHYL}PHENYL)BENZAMIDE
• AKOS003627689
• 4-methyl-N-[4-[[4-[(4-methylbenzoyl)amino]phenyl]methyl]phenyl]benzamide
• 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide

• Inchi： 1S/C29H26N2O2/c1-20-3-11-24(12-4-20)28(32)30-26-15-7-22(8-16-26)19-23-9-17-27(18-10-23)31-29(33)25-13-5-21(2)6-14-25/h3-18H,19H2,1-2H3,(H,30,32)(H,31,33)
• InChI Key： ITGAOYVHJJWMFO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(=O)NC1C=CC(CC2C=CC(NC(C3C=CC(C)=CC=3)=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 434.199428076g/mol
• Monoisotopic Mass: 434.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 515.0±50.0 °C(Predicted)
• pka: 13.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide

Recent Advances in the Study of 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide (CAS: 60034-97-1)

The compound 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide (CAS: 60034-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a promising candidate in the development of novel treatments for various diseases, particularly in oncology and inflammatory disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide. Advanced computational modeling and in vitro assays have revealed its high affinity for specific protein targets, including kinases and nuclear receptors. These findings suggest that the compound may serve as a potent modulator of key signaling pathways involved in cell proliferation and immune response.

One of the most notable advancements in this area is the identification of the compound's efficacy in inhibiting tumor growth in preclinical models. Researchers have demonstrated that 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide effectively suppresses the activity of oncogenic kinases, leading to reduced tumor cell viability and metastasis. These results have paved the way for further investigations into its potential as an anti-cancer agent.

In addition to its anti-cancer properties, recent studies have also explored the anti-inflammatory effects of this compound. Experimental data indicate that it can significantly attenuate the production of pro-inflammatory cytokines, making it a viable candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality in targeting both cancer and inflammation underscores its versatility and therapeutic potential.

Despite these promising findings, challenges remain in the development of 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide as a clinically viable drug. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Current efforts are focused on optimizing the compound's chemical structure to enhance its efficacy and reduce toxicity.

In conclusion, the latest research on 4-methyl-N-(4-{4-(4-methylbenzamido)phenylmethyl}phenyl)benzamide (CAS: 60034-97-1) highlights its significant potential in the fields of oncology and immunology. Continued exploration of its molecular mechanisms and therapeutic applications will be crucial in translating these findings into clinical benefits. This compound represents a promising avenue for future drug development, offering new hope for patients with challenging medical conditions.